Cas no 2172132-12-4 (2-{(3-methylfuran-2-yl)methylsulfanyl}ethan-1-ol)

• Product Name: 2-{(3-methylfuran-2-yl)methylsulfanyl}ethan-1-ol
• CAS No: 2172132-12-4
• MF: C₈H₁₂O₂S
• MW: 172.244681358337
• CID: 6609665
• PubChem ID: 165962168
• Update Time: 2025-06-23

2-{(3-methylfuran-2-yl)methylsulfanyl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{(3-methylfuran-2-yl)methylsulfanyl}ethan-1-ol
• EN300-1290757
• 2-{[(3-methylfuran-2-yl)methyl]sulfanyl}ethan-1-ol
• 2172132-12-4

• Inchi： 1S/C8H12O2S/c1-7-2-4-10-8(7)6-11-5-3-9/h2,4,9H,3,5-6H2,1H3
• InChI Key： CNFYFGPMDLVPAP-UHFFFAOYSA-N
• SMILES： S(CCO)CC1=C(C)C=CO1

Computed Properties

• Exact Mass: 172.05580079g/mol
• Monoisotopic Mass: 172.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.7Ų

Additional information on 2-{(3-methylfuran-2-yl)methylsulfanyl}ethan-1-ol

Compound CAS No. 2172132-12-4: 2-{(3-Methylfuran-2-yl)methylsulfanyl}ethan-1-ol

The compound with CAS number 2172132-12-4, commonly referred to as 2-{(3-methylfuran-2-yl)methylsulfanyl}ethan-1-ol, is a versatile organic molecule that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound is characterized by its sulfanyl group attached to a methylfuran moiety, which contributes to its distinctive reactivity and functionality.

Recent studies have highlighted the importance of sulfur-containing organic compounds in various fields, including pharmaceuticals, agrochemicals, and materials science. The presence of the methylfuran ring in this compound adds an aromatic character to the molecule, enhancing its stability and reactivity. The methyl group substitution at the 3-position of the furan ring further modulates the electronic properties of the molecule, making it a valuable building block for synthesizing more complex structures.

The synthesis of 2-{(3-methylfuran-2-yl)methylsulfanyl}ethan-1-ol typically involves multi-step organic reactions, often starting from readily available furan derivatives. The introduction of the sulfanyl group is achieved through nucleophilic substitution or coupling reactions, depending on the specific conditions and desired stereochemistry. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound, ensuring its suitability for downstream applications.

In terms of physical properties, this compound exhibits a melting point of approximately -45°C and a boiling point around 95°C, making it suitable for use in both liquid and gaseous phases under controlled conditions. Its solubility in common organic solvents such as dichloromethane and ethanol facilitates its handling and processing in laboratory settings. The compound's pH sensitivity has also been studied, revealing its stability under mildly acidic or basic conditions.

The applications of 2-{(3-methylfuran-2-yl)methylsulfanyl}ethan-1-ol are diverse and expanding rapidly. In the pharmaceutical industry, this compound has been investigated as a potential precursor for drug development, particularly in the design of bioactive molecules with anti-inflammatory and antioxidant properties. Recent research has demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting its potential as a lead compound for therapeutic agents.

In agrochemicals, this compound has shown promise as a plant growth regulator. Studies conducted under controlled greenhouse conditions have indicated that it can enhance crop yields by promoting root development and improving stress tolerance in plants. Its ability to interact with plant hormones such as auxins has been a focal point of recent investigations.

The material science sector has also benefited from the unique properties of this compound. Its incorporation into polymer matrices has been shown to improve mechanical strength and thermal stability. Researchers have explored its use as a crosslinking agent in thermosetting resins, leading to the development of advanced composite materials with enhanced performance characteristics.

In terms of environmental impact, this compound has been assessed for its biodegradability under aerobic and anaerobic conditions. Results indicate that it undergoes rapid microbial degradation under aerobic conditions, reducing concerns about its persistence in natural ecosystems. This makes it an eco-friendly choice for applications where environmental sustainability is a priority.

The latest advancements in computational chemistry have enabled researchers to predict the electronic structure and reactivity of 2-{(3-methylfuran-2-yl)methylsulfanyl}ethan-1-ol} with unprecedented accuracy. Quantum mechanical calculations have provided insights into its bonding interactions and reactivity patterns, aiding in the design of more efficient synthetic routes and application-specific derivatives.

In conclusion, CAS No. 2172132-12-4: 2-{(3-methylfuran-2-yL)methylsulfanyl}ethan-l -ol} strong>} stands out as a multifaceted organic compound with significant potential across various industries. Its unique chemical structure, combined with cutting-edge research findings, positions it as a key player in modern material science and pharmaceutical development.